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Compound of Interest

Compound Name: Indoline-7-carbonitrile

Cat. No.: B147809

Essential Safety and Handling Guide for
Indoline-7-carbonitrile

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
Indoline-7-carbonitrile (CAS No. 115661-82-0). Adherence to these procedures is essential
for ensuring laboratory safety and minimizing risk.

Indoline-7-carbonitrile is a compound that requires careful handling due to its potential health
hazards. It is classified as harmful if swallowed, in contact with skin, or inhaled, and it can
cause skin and serious eye irritation, as well as potential respiratory irritation[1]. The physical
form of this chemical is typically a light yellow to white powder[2].

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following
table summarizes the recommended PPE for handling Indoline-7-carbonitrile.
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Body Part

Personal Protective
Equipment

Specifications and Remarks

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any tears or punctures
before use. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices|[3].

Eyes/Face

Safety glasses with side
shields or chemical goggles,

and a face shield

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU)[3].
Contact lenses may pose a
special hazard as they can
absorb and concentrate

irritants[4].

Body

Protective clothing/Laboratory

coat

A lab coat should be worn at
all times. For tasks with a
higher risk of spillage, a
chemical-resistant apron or
coveralls should be used.
Contaminated clothing should
be removed immediately and

washed before reuse[5][6].

Respiratory

Dust respirator/NIOSH-

approved respirator

Use in a well-ventilated area or
under a chemical fume hood is
essential[4][5]. If dust is
generated, a dust respirator
should be worn. For higher
concentrations or in case of

inadequate ventilation, a

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6968_msds.pdf
https://www.chemicalbook.com/msds/7-amino-4-methyl-1H-indole-3-carbonitrile.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F738143.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6968_msds.pdf
https://www.chemicalbook.com/msds/7-amino-4-methyl-1H-indole-3-carbonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

NIOSH-approved respirator is

necessary[7].

Operational Plan: Handling Indoline-7-carbonitrile

A systematic approach to handling Indoline-7-carbonitrile is crucial to maintain a safe
laboratory environment. The following workflow outlines the key steps from preparation to

cleanup.
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Caption: Workflow for the safe handling of Indoline-7-carbonitrile.
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Disposal Plan

Proper disposal of Indoline-7-carbonitrile and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Collect unused Indoline-7-carbonitrile and any grossly contaminated
materials (e.g., weigh boats, paper towels) in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Liquid Waste: Solutions containing Indoline-7-carbonitrile should be collected in a
separate, labeled hazardous waste container.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated protective
equipment should be disposed of as hazardous waste in a designated container[3].

Disposal Method: All chemical waste should be disposed of in accordance with local, state, and
federal regulations[8]. It is recommended to use a licensed professional waste disposal
service[3]. A common disposal method for similar organic compounds involves dissolving or
mixing the material with a combustible solvent and incinerating it in a chemical incinerator
equipped with an afterburner and scrubber[3]. Do not dispose of Indoline-7-carbonitrile down
the drain or in the regular trash.

Spill Response: In the event of a spill, immediately evacuate the area and alert others. Wearing
appropriate PPE, clean up all spills immediately. For solid spills, use dry clean-up procedures
and avoid generating dust. Sweep or vacuum the material into a sealed, labeled container for
disposal[4]. For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in
a sealed container for disposal. Ensure the area is well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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